{4-chloro-2-[(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetic acid

• IUPAC Name: 2-[4-chloro-2-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid
• InChI: InChI=1S/C12H8ClNO5S/c13-7-1-2-8(19-5-10(15)16)6(3-7)4-9-11(17)14-12(18)20-9/h1-4H,5H2,(H,15,16)(H,14,17,18)/b9-4-
• InChI Key: SUPVGRNKPWZRPO-WTKPLQERSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C=C2C(=O)NC(=O)S2)OCC(=O)O
• Isomeric SMILES: C1=CC(=C(C=C1Cl)/C=C\2/C(=O)NC(=O)S2)OCC(=O)O
• Molecular Formula: C12H8ClNO5S
• Molecular Weight: 313.71 g/mol

Description

The compound belongs to the class of thiazolidinediones, which are sulfur-containing pentacyclic compounds. Thiazolidinedione nucleus is present in numerous biological compounds, e.g., anti-malarial, antimicrobial, anti-mycobacterium, anticonvulsant, antiviral, anticancer, anti-inflammatory, antioxidant, anti-HIV (human immunodeficiency virus) and antitubercular agent.

Synthesis Analysis

Thiazolidinediones exhibit good bactericidal activity against various Gram-positive and Gram-negative bacteria. The bactericidal activity of thiazolidinediones derivatives depends on the substitution on the heterocyclic thiazolidine ring rather than the aromatic moiety. A general mechanism for DROC-mediated synthesis explained that initially N-arylsulfonylaziridine, activated by the Lewis acid (BF 3 ·OEt 2) with TBAHS, gave an intermediate which was highly reactive and showed S N 2-type ring-opening reaction with isothiocyanates to furnish a new intermediate with an inverted configuration.

Molecular Structure Analysis

The thiazolidin-2,4-dione (TZD) moiety plays a central role in the biological functioning of several essential molecules. The availability of substitutions at the third and fifth positions of the Thiazolidin-2,4-dione (TZD) scaffold makes it a highly utilized and versatile moiety that exhibits a wide range of biological activities.

Chemical Reactions Analysis

Thiazolidine motifs behave as a bridge between organic synthesis and medicinal chemistry and compel researchers to explore new drug candidates. In the thiazolidine nucleus, a large number of substitutions are possible on 2, 4 and 5 positions responsible for enhancing the compound’s pharmaceutical importance.

Mechanism of Action

TZD analogues exhibit their hypoglycemic activity by improving insulin resistance through PPAR-γ receptor activation, their antimicrobial action by inhibiting cytoplasmic Mur ligases, and their antioxidant action by scavenging reactive oxygen species (ROS).

Future Directions

Thiazolidinediones have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.